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Compound of Interest

Compound Name: Triglyme

Cat. No.: B029127 Get Quote

The proper disposal of Triglyme (CAS No. 112-49-2) is critical for ensuring laboratory safety

and environmental protection.[1] As a substance that can form explosive peroxides and may

pose reproductive health risks, it requires careful handling from use to final disposal.[2][3][4]

Adherence to institutional and regulatory guidelines is mandatory. This guide provides essential

safety and logistical information for researchers and laboratory professionals.

Immediate Safety and Handling
Before handling Triglyme, it is imperative to use appropriate Personal Protective Equipment

(PPE). Always work in a well-ventilated area, preferably under a chemical fume hood.[2][5]

Required Personal Protective Equipment (PPE):

Eye/Face Protection: Safety glasses with side shields or chemical goggles are required.[5]

Skin Protection: Wear chemical-resistant gloves (e.g., PVC) and protective clothing to

prevent skin contact.[4][5]

Respiratory Protection: In case of inadequate ventilation or for spill cleanup, use a filter

respirator suitable for organic gases and vapors.[4][6]

Hazard and Safety Data
Key quantitative data regarding the hazards and handling of Triglyme are summarized below.
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Parameter Value Citation(s)

CAS Number 112-49-2 [1][6]

Flash Point 111 °C (open cup) [4]

Peroxide Formation

Can form explosive peroxides

upon prolonged exposure to

air and light.[3][6] Containers

should be dated when opened

and tested periodically for

peroxides.[2][3]

[2][3][6]

Storage Time (Unopened)

Should be considered safe for

up to 18 months from the

receipt date.

[5]

Storage Time (Opened)

Should not be stored for more

than 12 months.[5] Some

guidelines recommend

disposal within 6 months for

peroxide-forming chemicals

like ethers.[7]

[5][7]

Incompatibilities
Strong oxidizing agents and

strong acids.[3][4]
[3][4]

Step-by-Step Disposal Protocol
Disposal of Triglyme must be handled in accordance with local, state, and federal regulations.

[5] Never dispose of Triglyme down the drain or by evaporation.[7][8] The primary method of

disposal is through a licensed hazardous waste management program.

Waste Collection
Container: Collect waste Triglyme in a dedicated, properly labeled, and sealable container.

[1][4][6] The container must be in good condition, free of leaks, and made of a compatible

material (e.g., glass or a recommended metal can, not aluminum or galvanized containers).

[5][9]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Triglyme
https://www.echemi.com/sds/triethyleneglycoldimethylether-pid_Seven1486.html
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1570
https://www.fishersci.com/store/msds?partNumber=AC139600010&countryCode=US&language=en
https://www.echemi.com/sds/triethyleneglycoldimethylether-pid_Seven1486.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04128~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2000:36:49~~Triethylene%20glycol%20dimethyl%20ether~~
https://www.fishersci.com/store/msds?partNumber=AC139600010&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAL04128~~PDF~~MTR~~CGV4~~EN~~2025-09-07%2000:36:49~~Triethylene%20glycol%20dimethyl%20ether~~
https://www.fishersci.com/store/msds?partNumber=AC139600010&countryCode=US&language=en
https://www.echemi.com/sds/triethyleneglycoldimethylether-pid_Seven1486.html
https://datasheets.scbt.com/sc-213114.pdf
https://datasheets.scbt.com/sc-213114.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://datasheets.scbt.com/sc-213114.pdf
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://www.fishersci.com/store/msds?partNumber=AC139600010&countryCode=US&language=en
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1570
https://www.fishersci.com/store/msds?partNumber=AC139600010&countryCode=US&language=en
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1570
https://www.benchchem.com/product/b029127?utm_src=pdf-body
https://datasheets.scbt.com/sc-213114.pdf
https://www.benchchem.com/product/b029127?utm_src=pdf-body
https://www.vumc.org/safety/sites/vumc.org.safety/files/public_files/managing-chemical-waste-guide-book.pdf
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b029127?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/Triglyme
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=1570
https://www.echemi.com/sds/triethyleneglycoldimethylether-pid_Seven1486.html
https://datasheets.scbt.com/sc-213114.pdf
https://campussafety.lehigh.edu/sites/campussafety.lehigh.edu/files/files/ehs_forms_handbooks/Hazardous%20Waste%20Disposal%20%281%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b029127?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Labeling: Affix a "Hazardous Waste" label to the container.[9] The label must clearly identify

the contents as "Waste Triglyme" or "Triethylene Glycol Dimethyl Ether," along with any

other components mixed in.[9]

Segregation: Keep the waste container segregated from incompatible materials, particularly

strong oxidants.[4][9]

Storage Pending Disposal
Closure: Keep the waste container securely sealed at all times, except when adding waste.

[5][8][9]

Location: Store the sealed container in a cool, dry, well-ventilated area designated for

hazardous waste, away from heat or ignition sources.[5]

Containment: Use secondary containment to prevent the spread of material in case of a leak.

[8][9]

Arranging for Final Disposal
Contact EHS: Contact your institution's Environmental Health and Safety (EHS) office or a

certified hazardous waste disposal contractor to schedule a pickup.[7][9]

Do Not Transport: Laboratory personnel should not transport hazardous waste; this should

be done by trained EHS staff or contractors.[7]

Empty Container Disposal
Rinsing: Empty containers that held Triglyme must be triple-rinsed with a suitable solvent

(e.g., water, if appropriate for the subsequent waste stream).[9]

Rinsate Collection: The first rinse (and for highly toxic chemicals, the first three) must be

collected and disposed of as hazardous waste.[8]

Final Disposal: After thorough rinsing and air-drying, deface the original labels and dispose

of the container as regular trash or according to institutional policy.[7][9]

Spill Management Protocol
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In the event of a Triglyme spill, the response depends on the scale of the incident.

Minor Spills
Remove Ignition Sources: Immediately eliminate all open flames and spark-producing

equipment.[5]

Ventilate: Increase ventilation in the area.[5]

Contain: Use an inert absorbent material like sand, earth, or vermiculite to contain the spill.

[5]

Collect: Carefully collect the absorbed material using spark-proof tools and place it into a

suitable, labeled container for disposal as hazardous waste.[5][6]

Clean: Wipe the area with soap and water, preventing runoff into drains.[1][5]

Major Spills
Evacuate: Clear the area of all personnel and move upwind.[5]

Alert Authorities: Immediately alert your institution's emergency responders or EHS and

inform them of the location and nature of the hazard.[5]

Restrict Access: Prevent entry into the affected area.

Professional Cleanup: Allow only trained personnel with appropriate PPE, including

breathing apparatus, to handle the cleanup.[5]

Triglyme Disposal Workflow
The following diagram illustrates the decision-making and procedural flow for the proper

management and disposal of Triglyme.
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Caption: Logical workflow for Triglyme waste management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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